Cas no 2171740-68-2 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid
• CAS No: 2171740-68-2
• MF: C₂₄H₂₈N₂O₇
• MW: 456.488327026367
• CID: 6484456
• PubChem ID: 165567358
• Update Time: 2025-05-22

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid
• 2171740-68-2
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]-2-methoxypropanoic acid
• EN300-1567615

• Inchi： 1S/C24H28N2O7/c1-14(31-2)21(22(27)25-12-20(32-3)23(28)29)26-24(30)33-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-21H,12-13H2,1-3H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： YHPBEAOBWNRVCZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)OC)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.18965124g/mol
• Monoisotopic Mass: 456.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 123Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid

Recent Advances in the Study of 2171740-68-2 and 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic Acid

The chemical compound 2171740-68-2 and its derivative, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, particularly in the synthesis of peptide-based therapeutics. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their chemical properties, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 2171740-68-2 as a key intermediate in the synthesis of complex peptide molecules. The compound's unique structural features, including its methoxy and fluorenylmethyloxycarbonyl (Fmoc) protecting groups, make it an invaluable tool in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that 2171740-68-2 can be efficiently incorporated into peptide chains, enabling the production of highly specific and bioactive peptides. This has opened new avenues for the development of targeted therapies, particularly in oncology and immunology.

The derivative, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid, has been the subject of several recent investigations due to its potential as a building block for novel drug candidates. Studies have shown that this compound exhibits excellent stability under physiological conditions, making it a promising candidate for oral drug formulations. Additionally, its ability to mimic natural amino acids has been exploited in the design of peptide-based inhibitors for various enzymes involved in disease pathways.

One of the most significant breakthroughs in this area is the application of these compounds in the development of protease inhibitors. Proteases play a critical role in numerous pathological processes, including viral infections and cancer metastasis. Researchers have successfully utilized 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid to design potent inhibitors that selectively target specific protease enzymes. These inhibitors have shown promising results in preclinical trials, with potential applications in treating diseases such as HIV and COVID-19.

Another area of active research involves the use of these compounds in the development of peptide-based vaccines. The ability to precisely control the structure and composition of peptides using 2171740-68-2 and its derivatives has enabled the creation of highly immunogenic vaccine candidates. Recent studies have demonstrated that these peptides can elicit strong immune responses, making them suitable for use in both prophylactic and therapeutic vaccines. This approach has been particularly successful in the development of cancer vaccines, where personalized peptide vaccines are being explored as a means to target tumor-specific antigens.

In conclusion, the compounds 2171740-68-2 and 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamido-2-methoxypropanoic acid represent important tools in modern pharmaceutical research. Their unique chemical properties and versatility in peptide synthesis have opened new possibilities for drug development, particularly in the areas of protease inhibition and vaccine design. As research in this field continues to advance, these compounds are expected to play an increasingly prominent role in the development of next-generation therapeutics.